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Compound of Interest

Compound Name: N-Acetyltyramine Glucuronide-d3

Cat. No.: B1141362

In-Depth Technical Guide: N-Acetyltyramine
Glucuronide-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyltyramine Glucuronide-
d3, a stable isotope-labeled internal standard crucial for the accurate quantification of its
endogenous counterpart, N-acetyltyramine-O-glucuronide (NATOG). NATOG has been
identified as a significant biomarker for onchocerciasis, a parasitic disease caused by the
nematode Onchocerca volvulus. This document details the compound's chemical properties,
relevant experimental methodologies, and the biochemical pathway of its formation.

Core Compound Data

The fundamental chemical and physical properties of N-Acetyltyramine Glucuronide-d3 are
summarized below. This data is essential for accurate analytical measurements and
experimental design.
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Property Value Citations
CAS Number 1429623-59-5 [1][2][3]
Molecular Weight 358.36 g/mol [1103114]
Molecular Formula C16H18D3NOs [2]
B-D-p-(2-
Acetamidoethyl)phenyl

Glucopyranosiduronic Acid-d3,
Synonyms ] [2]

4-[2-(Acetylamino)ethyl]phenyl

[-D-Glucopyranosiduronic

Acid-d3

Biosynthesis and Signaling Pathway

N-acetyltyramine-O-glucuronide (NATOG) is a metabolite whose biosynthesis involves both the
parasitic nematode and its human host. The pathway begins with the conversion of L-tyrosine
to tyramine within the Onchocerca volvulus nematode. This tyramine is then acetylated to form
N-acetyltyramine, which is subsequently secreted into the human host. In the host, the N-
acetyltyramine undergoes glucuronidation to form NATOG, which is then excreted in the urine.
The deuterated form, N-Acetyltyramine Glucuronide-d3, is used as an internal standard to
accurately measure the concentration of NATOG in biological samples, providing a means to
monitor the progression of onchocerciasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1141362#n-acetyltyramine-glucuronide-d3-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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